Cas no 86762-22-3 (9(10H)-Anthracenone, 1-[(4-methylphenyl)amino]-)

• Product Name: 9(10H)-Anthracenone, 1-[(4-methylphenyl)amino]-
• CAS No: 86762-22-3
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 660731
• PubChem ID: 71413731
• Update Time: 2025-04-19

9(10H)-Anthracenone, 1-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Anthracenone, 1-[(4-methylphenyl)amino]-
• 1-(4-methylanilino)-10H-anthracen-9-one
• 86762-22-3
• DTXSID30833242
• 1-(4-Methylanilino)anthracen-9(10H)-one

• Inchi： 1S/C21H17NO/c1-14-9-11-17(12-10-14)22-19-8-4-6-16-13-15-5-2-3-7-18(15)21(23)20(16)19/h2-12,22H,13H2,1H3
• InChI Key： XADLYGQYUUOEBI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC2C=CC=C(C=21)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 299.131014166g/mol
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 29.1Ų